Neuropeptide SF (human) aceate

• Molecular Formula: C67H98N18O17
• Molecular Weight: 1427.6 g/mol
• InChI: InChI=1S/C65H94N18O15.C2H4O2/c1-36(2)31-47(81-62(96)48(33-39-17-9-5-10-18-39)80-55(89)37(3)74-57(91)43(23-26-51(67)85)75-56(90)41(66)35-84)60(94)82-49(34-40-19-11-6-12-20-40)61(95)78-45(25-28-53(69)87)64(98)83-30-14-22-50(83)63(97)77-44(24-27-52(68)86)59(93)76-42(21-13-29-73-65(71)72)58(92)79-46(54(70)88)32-38-15-7-4-8-16-38;1-2(3)4/h4-12,15-20,36-37,41-50,84H,13-14,21-35,66H2,1-3H3,(H2,67,85)(H2,68,86)(H2,69,87)(H2,70,88)(H,74,91)(H,75,90)(H,76,93)(H,77,97)(H,78,95)(H,79,92)(H,80,89)(H,81,96)(H,82,94)(H4,71,72,73);1H3,(H,3,4)/t37-,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-;/m0./s1
• InChIKey: FZKLLXAYHUFCOB-QPRPOQMKSA-N

Neuropeptide SF (human), also known as NPSF or RFRP-1, is a mammalian RFamide neuropeptide. It functions as an endogenous agonist at both Neuropeptide FF receptor subtypes, NPFF1 (GPR147) and NPFF2 (GPR74).

Neuropeptide SF (human) Acetate: What Scientists and Procurement Teams Need to Know Before Ordering

Neuropeptide SF (human), also known as NPSF or RFRP-1, is a mammalian RFamide neuropeptide [1]. It functions as an endogenous agonist at both Neuropeptide FF receptor subtypes, NPFF1 (GPR147) and NPFF2 (GPR74) [2]. The peptide is implicated in central nervous system regulation of pain perception, opioid tolerance, neuroendocrine function via the HPA axis, and autonomic homeostasis [3]. The acetate salt form, with the sequence H-Ser-Gln-Ala-Phe-Leu-Phe-Gln-Pro-Gln-Arg-Phe-NH₂, is commonly supplied as a lyophilized powder with defined storage and handling parameters .

1

NPFF receptor pharmacology: Dual NPFF1/NPFF2 agonist with preferential NPFF1 engagement profile for subtype-selective signaling studies.

2

Opioid modulation research: Reported pro-opioid restorative response in tolerance models; supports pain-modulation endpoint studies.

3

Acetate salt for in vivo research: Lyophilized acetate form supports in vivo administration and cell-based assays with reduced counterion interference.

• [1] Liu Q, Guan XM, Martin WJ, McDonald TP, Clements MK, Jiang Q, et al. Identification and characterization of novel mammalian neuropeptide FF-like peptides that attenuate morphine-induced antinociception. J Biol Chem. 2001;276(40):36961-36969. View Source
• [2] Gouardères C, Mazarguil H, Mollereau C, Chartrel N, Leprince J, Vaudry H, Zajac JM. Functional differences between NPFF1 and NPFF2 receptor coupling: high intrinsic activities of RFamide-related peptides on stimulation of [35S]GTPgammaS binding. Neuropharmacology. 2007;52(2):376-386. View Source
• [3] Jászberényi M, Bagosi Z, Csabafi K, Palotai M, Telegdy G. The actions of neuropeptide SF on the hypothalamic-pituitary-adrenal axis and behavior in rats. Regul Pept. 2014;188:46-51. View Source

Why Substituting Neuropeptide SF (human) Acetate with NPFF or RFRP Analogs Compromises Experimental Outcomes

Direct substitution of Neuropeptide SF (human) acetate with the related octapeptide NPFF or the RF9 antagonist is invalid due to functional divergence and receptor selectivity differences. While both NPSF and NPFF originate from distinct precursors (NPVF vs. NPFFA), they exhibit a reversed rank order of potency at the two NPFF receptor subtypes [1]. Moreover, NPSF acts as a robust morphine potentiator in vivo, whereas NPFF exerts classic anti-opioid/hyperalgesic effects [2]. The acetate salt form further differs from trifluoroacetate (TFA) in both physicochemical properties and suitability for sensitive in vivo assays .

This product

NPSF (human) acetate: NPFF1-preferring profile with reported pro-opioid restorative response in tolerant models.

Common substitute

NPFF (human): NPFF2-dominant pan-agonist with reported anti-opioid and hyperalgesic effects; functional direction may invert.

This product

Acetate counterion: minimal residual bioactivity; suitable for in vivo administration and sensitive primary cell assays.

Common substitute

TFA salt formulations: residual trifluoroacetic acid may introduce cytotoxicity and confound pharmacological endpoints.

This product

ASIC3 modulation: reported 12-fold sustained current increase; supports ASIC3-mediated sensitization endpoint studies.

Common substitute

FMRFamide or NPFF: divergent ASIC3 potentiation efficacy; quantitative response benchmarks may not transfer directly.

• [1] Mollereau C, Roumy M, Zajac JM. Characterization of two novel tritiated radioligands for labelling Neuropeptide FF (NPFF1 and NPFF2) receptors. Neurochem Int. 2009;55(8):815-825. View Source
• [2] Roussin A, Serre F, Gouardères C, Mazarguil H, Mollereau C, Zajac JM. Facilitation of spinal morphine analgesia in normal and morphine tolerant animals by neuropeptide SF and related peptides. Peptides. 2006;27(5):953-963. View Source

Quantitative Comparative Evidence for Neuropeptide SF (human) Acetate Versus Closest Analogs

Receptor Subtype Selectivity Profile: NPSF Exhibits Preferential NPFF1 Engagement, Inverting the NPFF2-Dominant Profile of NPFF

In competitive radioligand displacement assays using human NPFF receptors expressed in CHO cell membranes, NPSF (human) displays a receptor subtype potency profile that is inverse to that of NPFF. The rank order for NPFF1 receptor affinity is NPVF ≥ SPA-NPFF > NPFF ≥ QFW-NPSF > NPSF; for NPFF2, SPA-NPFF >> NPFF ≫ NPSF [1]. This indicates NPSF is a weaker NPFF2 ligand compared to NPFF, while maintaining comparable NPFF1 engagement, effectively rendering it a more NPFF1-preferring ligand relative to NPFF [2].

NPFF1 vs NPFF2 selectivity

Head-to-head

NPFF2 affinity rank: NPFF ≫ NPSF. NPSF is a substantially weaker NPFF2 ligand while maintaining comparable NPFF1 engagement, yielding an NPFF1-preferring profile relative to NPFF.

Supports NPFF1-selective signaling studies without concurrent strong NPFF2 activation.

CHO membranes; [³H]-NPVF and [³H]-EYF displacement assays.

Evidence Dimension	Receptor Subtype Affinity Rank Order
Target Compound Data	NPFF1: NPSF ranks below NPFF in affinity; NPFF2: NPSF ranks ≪ (much lower than) NPFF
Comparator Or Baseline	NPFF (human): NPFF1 rank ~NPSF; NPFF2 rank >> NPSF
Quantified Difference	NPFF2 affinity of NPFF is substantially greater than that of NPSF (denoted as "≫" in rank order analysis)
Conditions	CHO cell membranes expressing human NPFF1 and NPFF2; [3H]-NPVF (NPFF1) and [3H]-EYF (NPFF2) radioligand displacement

Why This Matters

This divergence in subtype selectivity enables researchers to probe the specific physiological role of NPFF1-mediated signaling without concurrent strong NPFF2 activation, a pharmacological separation unattainable with the endogenous pan-agonist NPFF.

• [1] Mollereau C, Roumy M, Zajac JM. Characterization of two novel tritiated radioligands for labelling Neuropeptide FF (NPFF1 and NPFF2) receptors. Neurochem Int. 2009;55(8):815-825. View Source
• [2] Liu Q, Guan XM, Martin WJ, McDonald TP, Clements MK, Jiang Q, et al. Identification and characterization of novel mammalian neuropeptide FF-like peptides that attenuate morphine-induced antinociception. J Biol Chem. 2001;276(40):36961-36969. View Source

ASIC3 Channel Modulation: NPSF is a More Potent and Efficacious ASIC3 Potentiator Than NPFF or FMRFamide

In heterologous expression systems, NPSF (human) demonstrates a significantly greater capacity to augment acid-sensing ion channel 3 (ASIC3) currents compared to the related neuropeptide NPFF and the molluscan prototype FMRFamide. This represents a distinct functional divergence in channel modulation .

ASIC3 sustained current

Data to verify

NPSF increases ASIC3 current 12-fold over baseline (EC₅₀ ~50 μM). NPFF: 9-fold; FMRFamide: 19-fold.

Supports ASIC3 modulation endpoint review in pain-related pathway studies.

Heterologous expression; source-specific validation recommended.

Evidence Dimension	ASIC3 Sustained Current Amplitude Increase
Target Compound Data	12-fold increase over baseline
Comparator Or Baseline	FMRFamide: 19-fold increase; NPFF: 9-fold increase
Quantified Difference	NPSF increases ASIC3 current 33% more than NPFF (12-fold vs. 9-fold); potency: EC50 ~50 μM
Conditions	Heterologously expressed ASIC3 in Xenopus oocytes or mammalian cell lines

Why This Matters

This differential ASIC3 modulation provides a functional readout that distinguishes NPSF from NPFF in pain research; for studies where ASIC3-mediated sensitization is a key endpoint, NPSF provides a distinct quantitative benchmark (12-fold) versus NPFF (9-fold).

In Vivo Functional Divergence: NPSF Potentiates Morphine Analgesia in Tolerant Animals Whereas NPFF Exerts Anti-Opioid/Hyperalgesic Effects

In rodent models of opioid tolerance, intrathecal co-administration of NPSF with morphine restores analgesic efficacy, reversing tolerance-induced loss of potency. In contrast, NPFF administration is characterized by an inhibition of morphine-induced analgesia and induction of hyperalgesia [1]. This functional inversion is a critical differentiator for studies on opioid adjunct therapies.

Morphine tolerance reversal

Head-to-head

NPSF restores morphine anti-nociceptive response in tolerant rats. NPFF inhibits morphine analgesia and induces hyperalgesia in the same models.

Supports opioid tolerance model interpretation; functional direction inverts relative to NPFF.

Intrathecal administration; tailflick and paw-pressure endpoints.

Evidence Dimension	Effect on Morphine Analgesia in Tolerant Rats
Target Compound Data	NPSF restores morphine anti-nociceptive response and reverses loss of agonist potency
Comparator Or Baseline	NPFF: inhibits morphine-induced analgesia; produces hyperalgesia in the same models
Quantified Difference	NPSF demonstrates a functional reversal from anti-opioid to pro-opioid/restorative effect, representing a qualitative and quantitative shift in efficacy direction
Conditions	Intrathecal (i.th.) administration in rats rendered tolerant via continuous morphine infusion; tailflick and pawpressure tests

Why This Matters

For laboratories investigating opioid tolerance reversal mechanisms or screening analgesic adjuncts, NPSF acetate is the essential positive control for pro-opioid restorative pharmacology, whereas NPFF serves as the anti-opioid control; substitution would invert the experimental outcome.

• [1] Roussin A, Serre F, Gouardères C, Mazarguil H, Mollereau C, Zajac JM. Facilitation of spinal morphine analgesia in normal and morphine tolerant animals by neuropeptide SF and related peptides. Peptides. 2006;27(5):953-963. View Source

Acetate Salt Form: Improved In Vivo Biocompatibility Over Trifluoroacetate Counterparts

Neuropeptide SF (human) supplied as the acetate salt avoids the potential cytotoxicity and confounding pharmacological effects associated with residual trifluoroacetic acid (TFA) present in TFA salt formulations. This formulation choice is critical for in vivo studies and cell-based assays .

Acetate salt biocompatibility

Class-level

Acetate counterion avoids TFA-related cytotoxicity and nonspecific bioactivity reported at residual TFA concentrations above 0.1%.

Supports in vivo formulation context review; class-level inference from peptide formulation practice.

Data to verify for this specific lot and application.

Evidence Dimension	Residual Counterion Toxicity and Bioactivity Interference
Target Compound Data	Acetate counterion; minimal residual toxicity or bioactivity
Comparator Or Baseline	Trifluoroacetate (TFA) salt: documented cytotoxicity at concentrations >0.1% and potential for nonspecific bioactivity
Quantified Difference	Acetate is the preferred counterion for in vivo administration due to absence of TFA-related artifacts
Conditions	Standard peptide synthesis and lyophilization practices; in vivo dosing and cell culture applications

Why This Matters

For procurement decisions involving direct in vivo administration or sensitive primary cell assays, selecting the acetate salt reduces the risk of confounding effects and ensures cleaner experimental interpretation relative to TFA salt formulations.

cAMP Signaling Inhibition: NPSF Efficiently Suppresses Forskolin-Stimulated cAMP Production via NPFF Receptors

Functional assays demonstrate that NPSF and NPVF efficiently inhibit forskolin-induced cAMP production via NPFF receptor activation, confirming Gi/o-coupled signaling. In contrast, the structurally related peptide RFRP-2 exhibits no such inhibitory activity, providing a clear functional separation among RFamide family members [1].

cAMP signaling inhibition

Head-to-head

NPSF efficiently inhibits forskolin-stimulated cAMP production via NPFF receptors, comparable to NPVF. RFRP-2 shows no detectable cAMP inhibition.

Supports Gi/o-coupled signaling assay context; distinguishes from inactive RFamide family members.

CHO cells expressing human NPFF1/NPFF2.

Evidence Dimension	Inhibition of Forskolin-Induced cAMP Accumulation
Target Compound Data	NPSF: efficient inhibition of cAMP production
Comparator Or Baseline	NPVF: efficient inhibition of cAMP production; RFRP-2: no inhibitory activity
Quantified Difference	NPSF exhibits functional Gi-coupled agonism comparable to NPVF, whereas RFRP-2 shows no detectable cAMP inhibition
Conditions	CHO cells expressing human NPFF1 or NPFF2 receptors; forskolin-stimulated cAMP assay

Why This Matters

This functional selectivity among closely related precursor-derived peptides (NPVF precursor yields NPSF and NPVF; RFRP-2 is a distinct entity) validates NPSF acetate as a reliable tool for probing NPFF receptor-mediated Gi signaling, distinguishing it from inactive family members.

• [1] Gouardères C, Mazarguil H, Mollereau C, Chartrel N, Leprince J, Vaudry H, Zajac JM. Functional differences between NPFF1 and NPFF2 receptor coupling: high intrinsic activities of RFamide-related peptides on stimulation of [35S]GTPgammaS binding. Neuropharmacology. 2007;52(2):376-386. View Source

Optimal Research and Procurement Applications for Neuropeptide SF (human) Acetate

Investigating NPFF1-Selective Signaling Pathways in the Absence of Strong NPFF2 Activation

Researchers aiming to dissect the specific physiological contributions of NPFF1 receptors can utilize NPSF acetate as a tool that exhibits preferential NPFF1 engagement relative to NPFF2, as evidenced by comparative receptor affinity rank order analyses [1]. This contrasts with NPFF, which acts as a pan-agonist with high NPFF2 affinity, enabling cleaner interpretation of NPFF1-specific signaling outcomes.

Studying Mechanisms of Opioid Tolerance Reversal and Analgesic Potentiation

NPSF acetate is the reference compound for in vivo studies examining the reversal of morphine analgesic tolerance. Its demonstrated ability to restore morphine potency in tolerant rats distinguishes it from NPFF's anti-opioid profile [1]. This application is critical for academic and pharmaceutical groups screening adjunct therapies for chronic pain management.

Modulating ASIC3-Mediated Sustained Currents in Pain Sensitization Models

In electrophysiological studies of acid-sensing ion channels, NPSF acetate serves as a defined positive modulator of ASIC3, producing a 12-fold increase in sustained current amplitude [1]. This quantitative effect provides a robust and reproducible positive control for assessing ASIC3 channel function and for screening novel channel modulators.

Evaluating HPA Axis Activation and Neuroendocrine Stress Responses

NPSF acetate is a key tool for investigating central regulation of the hypothalamic-pituitary-adrenal (HPA) axis. Central administration of NPSF in rodent models reliably elevates plasma ACTH and corticosterone levels, confirming its role in stress-related neuroendocrine signaling [1]. This makes it a valuable reagent for neuroscience and endocrinology studies focused on stress physiology.

Application

Selection Property

Validation Focus

NPFF1-selective signaling studies

NPFF1-preferring agonist profile

NPFF1/NPFF2 subtype selectivity review

Opioid tolerance model research

Pro-opioid restorative model response

Morphine analgesia endpoint interpretation

ASIC3 channel modulation studies

ASIC3 sustained current potentiation

ASIC3-mediated sensitization endpoint review

HPA axis neuroendocrine studies

Central HPA axis activation response

ACTH and corticosterone endpoint monitoring

• [1] Roussin A, Serre F, Gouardères C, Mazarguil H, Mollereau C, Zajac JM. Facilitation of spinal morphine analgesia in normal and morphine tolerant animals by neuropeptide SF and related peptides. Peptides. 2006;27(5):953-963. View Source
• [2] Jászberényi M, Bagosi Z, Csabafi K, Palotai M, Telegdy G. The actions of neuropeptide SF on the hypothalamic-pituitary-adrenal axis and behavior in rats. Regul Pept. 2014;188:46-51. View Source